Cas no 61923-29-3 (Benzothiazolium, 5-chloro-3-ethyl-2-[2-(phenylamino)ethenyl]-, iodide)

• Product Name: Benzothiazolium, 5-chloro-3-ethyl-2-[2-(phenylamino)ethenyl]-, iodide
• CAS No: 61923-29-3
• MF: C₁₇H₁₆ClIN₂S
• MW: 442.744813919067
• CID: 463016
• PubChem ID: 71391149
• Update Time: 2025-04-19

Benzothiazolium, 5-chloro-3-ethyl-2-[2-(phenylamino)ethenyl]-, iodide Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium, 5-chloro-3-ethyl-2-[2-(phenylamino)ethenyl]-, iodide
• N-[2-(5-chloro-3-ethyl-1,3-benzothiazol-3-ium-2-yl)ethenyl]aniline,iodide
• 61923-29-3
• DTXSID40813030
• 2-(2-Anilinoethenyl)-5-chloro-3-ethyl-1,3-benzothiazol-3-ium iodide

• Inchi： 1S/C17H15ClN2S.HI/c1-2-20-15-12-13(18)8-9-16(15)21-17(20)10-11-19-14-6-4-3-5-7-14;/h3-12H,2H2,1H3;1H
• InChI Key： BYEACSHUVLODLT-UHFFFAOYSA-N
• SMILES： [I-].ClC1C=CC2=C(C=1)[N+](=C(C=CNC1C=CC=CC=1)S2)CC

Computed Properties

• Exact Mass: 425.8512
• Monoisotopic Mass: 441.97674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• PSA: 17.98